N-(3-Amino-4-chlorophenyl)-2-(4-ethylphenoxy)-propanamide
Overview
Description
N-(3-Amino-4-chlorophenyl)-2-(4-ethylphenoxy)-propanamide, or NACEPP for short, is a relatively new synthetic compound with a wide range of applications in scientific research. It has been used in a variety of studies to examine its potential as an antimicrobial agent, an antioxidant, and a potential treatment for certain neurological disorders.
Mechanism of Action
The exact mechanism of action of NACEPP is still unknown. However, it is believed to act as an antioxidant by scavenging free radicals and inhibiting the production of reactive oxygen species. In addition, NACEPP has been found to reduce inflammation and modulate the activity of certain neurotransmitters, such as dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects
NACEPP has been found to have a variety of biochemical and physiological effects. It has been found to reduce the levels of certain pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. In addition, NACEPP has been found to reduce the levels of certain neurotransmitters, such as dopamine, serotonin, and glutamate. It has also been found to reduce the levels of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
NACEPP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be prepared in a short amount of time. In addition, it is relatively inexpensive to purchase. However, there are some limitations to using NACEPP in laboratory experiments. It is not approved by the FDA for use in humans and its exact mechanism of action is still unknown.
Future Directions
There are a number of potential future directions for research involving NACEPP. One potential direction is to further investigate its potential as an antimicrobial agent and an antioxidant. Another potential direction is to further investigate its potential to treat certain neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. In addition, further research could be conducted to examine its potential to reduce the incidence of seizures in epileptic patients. Finally, further research could be conducted to examine its potential to modulate the activity of certain neurotransmitters, such as dopamine, serotonin, and glutamate.
Scientific Research Applications
NACEPP has been used in a variety of scientific research studies. It has been studied for its potential as an antimicrobial agent and an antioxidant. In addition, NACEPP has been investigated for its potential to treat certain neurological disorders, such as Parkinson’s disease and Alzheimer’s disease. It has also been studied for its potential to reduce the incidence of seizures in epileptic patients.
Properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)-2-(4-ethylphenoxy)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O2/c1-3-12-4-7-14(8-5-12)22-11(2)17(21)20-13-6-9-15(18)16(19)10-13/h4-11H,3,19H2,1-2H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUQLBTYXWKVDRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(C)C(=O)NC2=CC(=C(C=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,3-Dihydro-1H-pyrido[3,4-b][1,4]oxazine-8-carbaldehyde](/img/structure/B1388653.png)
![6-((Trimethylsilyl)ethynyl)-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one](/img/structure/B1388654.png)
